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Compound of Interest

Compound Name: Anthraquinone Violet

Cat. No.: B1194392

Anthragquinone Violet in Materials Science: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the potential applications of
Anthraquinone Violet and its derivatives in materials science. From advanced polymer
coloration to cutting-edge organic electronics, this document details the synthesis, properties,
and performance of these versatile compounds.

Core Properties of Anthraquinone Violet (Solvent
Violet 13)

Anthraquinone Violet, particularly C.I. Solvent Violet 13, is a synthetic dye recognized for its
vibrant bluish-violet hue and excellent stability.[1] These properties make it a valuable colorant
in various material applications. Its physical and chemical characteristics are summarized
below.

Table 1: Physical and Chemical Properties of Solvent Violet 13
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Property Value Reference
Molecular Formula C21H15NOs3 [1]

CAS Number 81-48-1 [1]

Melting Point 189-190°C [11[2]
Boiling Point >300°C at 1028 hPa [2]

Water Solubility

0.0093 mg/L at 24-25°C

[2]

Log P (n-octanol/water)

4.26 at 25°C

[2]

Vapour Pressure

3.25x107° Pa at 25°C

[2]

Heat Resistance

260-350°C (in various

polymers)

[3]4]

Light Fastness (1/3 SD)

5-8 (in various polymers)

[1]3]

Applications in Polymer Science

Solvent Violet 13 is extensively used for the coloration of a wide range of thermoplastics and
synthetic resins due to its high tinting strength and excellent thermal and light stability.[1]

Table 2: Performance of Solvent Violet 13 in Various Polymers
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Tinting Strength

Light Fastness (1/3 Heat Resistance
Polymer (Dye % for 1/3 SD

. . SD) (°CI5 min)

with 1% TiOz2)
Polystyrene (PS) 0.085 6 300
Acrylonitrile Butadiene

0.097 5 290
Styrene (ABS)
Polycarbonate (PC) 0.085 7-8 310
Polyethylene

0.065 7-8 290
Terephthalate (PET)
Polymethyl

Y Y 0.09 6-7 300

Methacrylate (PMMA)

Data compiled from various sources.[1][3]

Experimental Protocol: Incorporation of Solvent Violet
13 into Polystyrene

This protocol describes a standard method for coloring polystyrene with Solvent Violet 13.

Materials:

Polystyrene (PS) pellets

Solvent Violet 13 powder

Titanium dioxide (TiOz2) (for creating a standardized shade)

Twin-screw extruder

Injection molding machine

Procedure:
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» Pre-mixing: Dry blend the polystyrene pellets with Solvent Violet 13 powder and titanium
dioxide in the desired ratio (e.g., 0.085% dye and 1% TiO2z for 1/3 Standard Depth).

» Extrusion: Feed the pre-mixed material into a twin-screw extruder. The extruder melts,
mixes, and homogenizes the polymer and the colorant. Set the temperature profile of the
extruder appropriate for polystyrene (typically 180-220°C).

o Pelletizing: The extruded strand of colored polystyrene is cooled in a water bath and then cut
into pellets.

« Injection Molding: The colored pellets are then fed into an injection molding machine to
produce the final colored plastic parts.

The logical workflow for this process is illustrated below.

Polymer Coloring Workflow

Dry Blending
(PS Pellets, Solvent Violet 13, TiOz2)

'

Twin-Screw Extrusion
(180-220°C)

l

Cooling and Pelletizing

'

Injection Molding

'

Final Colored Product
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Click to download full resolution via product page

Workflow for Polymer Coloration

Applications in Organic Electronics

The core anthraquinone structure is redox-active, making its derivatives promising candidates
for applications in organic electronics, such as electrochromic devices and organic batteries.

Electrochromic Devices

An asymmetric anthraquinone heptyl viologen (AQHV) derivative has been synthesized for use
in electrochromic devices (ECDs). This material exhibits excellent color-switching properties
and long-term stability.

Table 3: Performance of Anthraquinone-based Electrochromic Devices

Coloration . .
. . Cycling Stability
Device Type AT at 605 nm (%) Efficiency at 605
(after 1000 cycles)
nm (cm?/C)
] 96.4% of initial AT
Solution-type (s-ECD)  60.2 49.0 ]
retained
Polymer gel-type (g- 98.8% of initial AT
62.2 60.9 _
ECD) retained

Data for an asymmetric anthraquinone heptyl viologen derivative.[5]

A novel asymmetric viologen derivative, 1-((9,10-dioxo-9,10-dihydroanthracen-2-yl) methyl)-1'-
heptyl-4,4'-bipyridinium di-tetrafluoroborate, was synthesized to improve the performance of
electrochromic devices.[5] The synthetic pathway is a multi-step process.
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Synthesis of AQHV Derivative

Anthraquinone Precursor

'

Functionalization

'

Coupling with Heptyl Viologen

'

Final AQHV Product

Click to download full resolution via product page
Synthetic Pathway for AQHV

Sodium-lon Batteries

Anthraquinone and its derivatives have been investigated as cathode materials for sodium-ion
batteries due to their high theoretical capacity.[6] Thin-film electrodes of anthraquinone have
shown significantly better performance compared to powder-based electrodes.

Table 4: Performance of Anthraquinone-based Sodium-lon Battery Electrodes

1st Cycle Specific Capacity after 100 Cycles
Electrode Type .

Capacity (mAh/g) (mAhlg)
AQ Thin-Film 233 80
AQ Powder 87 4

Performance data for anthraquinone electrodes in sodium-ion batteries.[6]
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This protocol outlines the fabrication of an anthraquinone thin-film electrode for a sodium-ion
battery.

Materials:

High-purity anthraquinone (97%)

Carbon paper substrate

Thermal evaporator

Tube furnace for purification
Procedure:

 Purification of Anthraquinone: The commercially available anthraquinone is purified by
sublimation in a tube furnace at 250°C for 20 hours.

o Substrate Preparation: Carbon paper discs are punched out to the desired electrode size.

o Thin-Film Deposition: The purified anthraquinone is placed in a thermal evaporator. A 200 nm
thick film of anthraquinone is deposited onto the carbon paper substrate by sublimation at
57°C under a high vacuum (10~° mbar).

o Electrode Assembly: The prepared anthraquinone thin-film electrode is then assembled into
a coin cell with a sodium metal anode and an appropriate electrolyte for electrochemical
testing.

The experimental workflow for fabricating the thin-film electrode is depicted below.
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AQ Thin-Film Electrode Fabrication

Anthraquinone Purification
(Sublimation at 250°C)

: ;

Thermal Evaporation
(200 nm film at 57°C, 10~° mbar)

l

Coin Cell Assembly

Carbon Substrate Preparation
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Fabrication of AQ Thin-Film Electrode

Synthesis of Anthraquinone Derivatives

The versatility of anthraquinone dyes stems from the ability to modify the core anthraquinone
structure with various functional groups.[7] A common synthetic route involves the Friedel-
Crafts acylation of a substituted benzene with phthalic anhydride.

General Experimental Protocol: Synthesis of
Anthraquinone Derivatives

This protocol describes a general, environmentally friendly method for synthesizing
anthraquinone derivatives.

Materials:
o Phthalic anhydride
e Substituted benzene (e.g., toluene, anisole)

e Alum (KAI(SO4)2-12H-0)
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o Water
o Ethyl acetate
Procedure:

e Reaction Setup: In a round-bottom flask, mix phthalic anhydride (1 mmol), the substituted
benzene (1.1 mmol), and water (5 mL).

o Catalyst Addition: Add alum (25 mol%) to the mixture.

e Reaction: Stir the reaction mixture at room temperature. The reaction progress is monitored
by Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, extract the mixture with ethyl acetate.

« Purification: The organic layer is separated, dried, and the solvent is evaporated to yield the
crude product, which can be further purified by recrystallization or chromatography.

A simplified representation of this synthesis is shown below.
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General Synthesis of AQ Derivatives

Phthalic Anhydride + Substituted Benzene

Reaction in Water with Alum Catalyst

Extraction with Ethyl Acetate

Purification

Anthraquinone Derivative
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Synthesis of Anthraquinone Derivatives

Conclusion

Anthraquinone Violet and its derivatives represent a class of highly versatile organic materials
with significant potential in materials science. Their inherent stability and vibrant color make
them ideal for polymer applications. Furthermore, the redox-active nature of the anthraquinone
core opens up exciting possibilities for their use in advanced electronic applications, including
energy storage and electrochromic devices. Further research into the synthesis of novel
derivatives with tailored properties will undoubtedly lead to new and innovative applications in

the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

